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Compound of Interest

Compound Name: Furilazole

Cat. No.: B1662145 Get Quote

For researchers and scientists in the fast-paced world of drug development, maintaining a safe

and compliant laboratory environment is paramount. This guide provides essential, step-by-

step procedures for the proper disposal of Furilazole, a common herbicide safener. Adhering

to these guidelines will not only ensure the safety of your personnel but also build a foundation

of trust in your laboratory's commitment to environmental responsibility.

Furilazole Hazard Profile
Understanding the hazard profile of a chemical is the first step toward safe handling and

disposal. The following table summarizes the key hazards associated with Furilazole.
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Hazard Category GHS Classification Description Citation

Acute Toxicity
H302: Harmful if

swallowed

Oral ingestion can

lead to harmful

effects.

[1][2]

H332: Harmful if

inhaled

Inhalation of dust or

aerosols may be

harmful.

[2]

Skin Sensitization
H317: May cause an

allergic skin reaction

May cause a skin rash

or other allergic

reactions upon

contact.

[1]

Carcinogenicity
Suspected of causing

cancer

The Environmental

Protection Agency

(EPA) has identified

Furilazole as a

potential carcinogen.

[1]

Genetic Defects
Suspected of causing

genetic defects

May induce heritable

genetic defects.

Aquatic Hazard

H411: Toxic to aquatic

life with long lasting

effects

Poses a long-term

threat to aquatic

ecosystems.

Procedural Guidance for Furilazole Disposal
Proper disposal of Furilazole and its containers is crucial to prevent environmental

contamination and ensure regulatory compliance. The following workflow outlines the decision-

making process for managing Furilazole waste.
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Start: Furilazole Waste Generated Is the container empty?

Triple rinse the container with a suitable solvent.
Yes

Can the unused Furilazole be used for another experiment?

No

Collect rinsate as hazardous waste. Dispose of the rinsed container as non-hazardous waste (check local regulations).

EndStore appropriately for future use.Yes

Dispose of as hazardous chemical waste.

No

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of Furilazole waste.

Key Disposal "Don'ts"
To avoid environmental harm and legal repercussions, adhere to the following restrictions:

Never pour Furilazole down the sink or any drain. Sewage treatment facilities are not

equipped to handle such chemicals.

Never dispose of Furilazole in regular trash. This can endanger waste handlers and lead to

environmental contamination.

Never reuse empty Furilazole containers for other purposes to avoid cross-contamination.

Experimental Protocol: Decontamination of
Glassware
This protocol details the steps for safely decontaminating glassware that has been in contact

with Furilazole.

Materials:

Contaminated glassware

Personal Protective Equipment (PPE): chemical-resistant gloves, safety goggles, lab coat
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Acetone (or other appropriate solvent)

Designated hazardous waste container for rinsate

Squirt bottles

Detergent and brushes

Drying oven

Procedure:

Initial Rinse: In a designated chemical fume hood, perform an initial rinse of the glassware

with a small amount of acetone. This rinse should be collected in a clearly labeled hazardous

waste container.

Second Rinse: Repeat the rinse with another small portion of acetone to ensure maximum

removal of residual Furilazole. Also, collect this rinsate in the hazardous waste container.

Third Rinse: A final rinse with acetone should be performed, with the rinsate again being

collected as hazardous waste.

Washing: After the solvent rinses, wash the glassware thoroughly with laboratory detergent

and water. Use appropriate brushes to scrub all surfaces.

Final Rinse: Rinse the glassware multiple times with deionized water.

Drying: Place the clean glassware in a drying oven.

Regulatory Framework
The disposal of pesticides and chemical waste in the United States is governed by the

Resource Conservation and Recovery Act (RCRA). It is imperative to consult your institution's

Environmental Health and Safety (EHS) department and local regulations to ensure full

compliance. Some states have "Clean Sweep" programs for the collection of unwanted

pesticides.
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By implementing these procedures, your laboratory can effectively manage Furilazole waste,

ensuring a safe working environment and demonstrating a commitment to environmental

stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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